2-Amino-4-isopropylthiophene-3-carbonitrile

Specification

• CAS No.: 10413-35-1
• Molecular Formula: C8H10N2S
• Molecular Weight: 166.25 g/mol
• IUPAC Name: 2-amino-4-propan-2-ylthiophene-3-carbonitrile
• Standard InChI: InChI=1S/C8H10N2S/c1-5(2)7-4-11-8(10)6(7)3-9/h4-5H,10H2,1-2H3
• Standard InChI Key: XZOSPVPFYDLNQL-UHFFFAOYSA-N
• SMILES: CC(C)C1=CSC(=C1C#N)N
• Canonical SMILES: CC(C)C1=CSC(=C1C#N)N

Introduction

Structural Characteristics and Properties

Chemical Structure and Composition

2-Amino-4-isopropylthiophene-3-carbonitrile features a five-membered thiophene ring with three functional groups strategically positioned around the heterocyclic core. The amino group at the C-2 position and the nitrile group at the C-3 position create an electron-rich region, while the isopropyl substituent at C-4 introduces steric bulk and enhanced lipophilicity to the molecule.

The compound has a molecular formula of C₈H₁₀N₂S with a calculated molecular weight of approximately 166.24 g/mol. The thiophene core contributes to the compound's aromaticity, while the functional groups influence its reactivity and physicochemical properties.

Physical Properties

Based on structural analysis and comparison with similar aminothiophene derivatives, the following physical properties can be predicted:

Property	Expected Value	Notes
Physical State	Yellow to light brown solid	Common for 2-aminothiophenes
Melting Point	110-130°C	Estimated based on similar compounds
Solubility	Poorly soluble in water, soluble in organic solvents	Due to hydrophobic isopropyl group
Log P	1.8-2.3	Predicted partition coefficient
pKa	~8-9 for the amino group	Influenced by the electron-withdrawing nitrile

The presence of the isopropyl group likely increases the lipophilicity compared to phenyl-substituted analogs, potentially affecting the compound's pharmacokinetic properties and biological activity.

Spectroscopic Characteristics

Spectroscopic data for 2-amino-4-isopropylthiophene-3-carbonitrile can be predicted based on related compounds described in the literature:

IR Spectroscopy: The IR spectrum would likely show characteristic absorption bands around 3300-3400 cm⁻¹ (NH₂ stretching), 2200-2210 cm⁻¹ (C≡N stretching), and 1640-1660 cm⁻¹ (NH₂ bending).

¹H NMR Spectroscopy: The proton NMR would display signals for:

• A singlet at approximately δ 6.5-7.0 ppm for the thiophene H-5

• A broad singlet at δ 6.8-7.2 ppm for the NH₂ protons

• A septet at δ 2.8-3.2 ppm for the isopropyl CH

• Two doublets at δ 1.2-1.4 ppm for the isopropyl CH₃ groups

¹³C NMR Spectroscopy: Carbon signals would be expected at approximately:

• δ 160-165 ppm (C-2, bearing the amino group)

• δ 115-120 ppm (C≡N)

• δ 70-75 ppm (C-3, bearing the nitrile)

• δ 140-150 ppm (C-4, bearing the isopropyl group)

• δ 110-115 ppm (C-5 of thiophene)

• δ 25-30 ppm (isopropyl CH)

• δ 20-25 ppm (isopropyl CH₃ groups)

Synthesis Approaches

General Synthetic Strategies

The synthesis of 2-amino-4-isopropylthiophene-3-carbonitrile can be approached through several routes, drawing parallels to the methods used for related compounds in the literature.

Cyclization of α-Thiocyanato Ketones

Based on the methodology described in the search results, another potential approach involves the reaction of cyanothioacetamide with appropriate isopropyl-containing precursors. This approach would parallel the synthesis reported for aryl-substituted analogs:

• Formation of a Michael adduct between cyanothioacetamide and an isopropyl-containing α-thiocyanato ketone

• Intramolecular cyclization to form the thiophene ring

• Aromatization to yield the desired 2-amino-4-isopropylthiophene-3-carbonitrile

Detailed Synthetic Procedure

A potential synthetic route based on the KOH-catalyzed reaction described in the literature could be adapted as follows:

Materials:

• Cyanothioacetamide

• 3-Methylbutanal (isovaleraldehyde)

• α-Thiocyanatoacetone

• Potassium hydroxide (10% aqueous solution)

• Ethanol

Procedure:

• To a solution of cyanothioacetamide (5 mmol) in 20 mL of ethanol, add 5 mmol of 3-methylbutanal and one drop of 10% aqueous KOH with stirring.

• Stir the mixture for 0.5 h to form the intermediate thioamide.

• Add 5 mmol of α-thiocyanatoacetone and an excess (4 mL) of 10% aqueous KOH.

• Continue stirring for another 0.5 h, then dilute with water (10 mL).

• Keep the mixture at room temperature for 0.5 h to complete precipitation.

• Filter the precipitate and purify by recrystallization from ethanol-acetone mixture.

This procedure is adapted from the synthesis of related compounds and would likely require optimization for the specific isopropyl derivative.

Reactivity and Chemical Properties

Functional Group Reactivity

The reactivity of 2-amino-4-isopropylthiophene-3-carbonitrile is governed by its three key functional groups:

• Amino Group (C-2): Acts as a nucleophile in various reactions, including acylation, alkylation, and condensation reactions. The amino group can participate in diazonium formation followed by various coupling reactions.

• Nitrile Group (C-3): Can undergo hydrolysis to form amides or carboxylic acids, reduction to primary amines, and various addition reactions. The nitrile group also activates the adjacent positions through its electron-withdrawing nature.

• Thiophene Ring: Exhibits aromatic character, making it susceptible to electrophilic aromatic substitution reactions, though with different regioselectivity than benzene due to the presence of the sulfur atom and the various substituents.

• Isopropyl Group (C-4): Primarily influences steric and electronic properties rather than participating directly in reactions, though it can undergo oxidation under harsh conditions.

Formation of Thieno[2,3-d]pyrimidines

One of the most significant reactions of 2-amino-4-isopropylthiophene-3-carbonitrile would be its transformation into thieno[2,3-d]pyrimidines, as demonstrated for related compounds. The search results indicate that these thiophene derivatives can undergo Mannich-type reactions with formaldehyde and primary amines to construct the pyrimidine ring.

The reaction likely proceeds through:

• Initial formation of an iminium ion from formaldehyde and the primary amine

• Attack of the amino group of the thiophene on the iminium ion

• Intramolecular cyclization involving the nitrile group

• Formation of the fused thieno[2,3-d]pyrimidine system

This transformation represents a valuable approach to biologically active heterocyclic systems with potential pharmacological applications.

Biological Activity and Applications

Biological Activity	Mechanism/Target	Related Structural Features
Antimicrobial	Inhibition of cell wall synthesis	Amino and nitrile groups
Antitumor	Kinase inhibition	Conjugated system with H-bonding groups
Anti-inflammatory	Modulation of inflammatory mediators	Amino group as H-bond donor
Antioxidant	Free radical scavenging	Electron-rich thiophene system

The isopropyl substituent potentially enhances lipophilicity and membrane permeability, which could improve pharmacokinetic properties and target engagement in biological systems.

Applications in Organic Synthesis

2-Amino-4-isopropylthiophene-3-carbonitrile serves as a versatile building block for the synthesis of more complex heterocyclic systems:

• Thieno[2,3-d]pyrimidines: As demonstrated in the search results, the compound can undergo cyclization with formaldehyde and primary amines to form thieno[2,3-d]pyrimidines, which have significant pharmacological potential.

• Condensed Heterocycles: The amino and nitrile groups facilitate the construction of various fused ring systems through cyclization reactions.

• Functionalized Thiophenes: Selective modifications of the functional groups allow for the synthesis of diverse thiophene derivatives with tailored properties.

Material Science Applications

Functionalized thiophenes have found applications in materials science, particularly in:

• Conducting Polymers: The thiophene core can be incorporated into conjugated polymers for electronic applications.

• Dyes and Pigments: The electron-rich nature of the thiophene ring, combined with the amino and nitrile groups, creates a push-pull system suitable for chromophore development.

• Sensors: The functional groups provide binding sites for analytes, making derivatives potential candidates for sensing applications.

Structure-Activity Relationships

Effect of the Isopropyl Substituent

The isopropyl group at the C-4 position of the thiophene ring introduces specific modifications to the compound's properties compared to other substituents:

• Increased Lipophilicity: The isopropyl group enhances lipophilicity compared to unsubstituted or phenyl-substituted analogs, potentially improving membrane permeability.

• Steric Effects: The branched structure of the isopropyl group introduces steric hindrance that can influence molecular conformation and interaction with biological targets.

• Metabolic Stability: The isopropyl group might provide improved metabolic stability compared to linear alkyl chains, affecting the compound's pharmacokinetic profile.

Comparison with Related Compounds

Comparing 2-amino-4-isopropylthiophene-3-carbonitrile with related compounds described in the literature reveals structure-activity trends:

Compound	Key Structural Difference	Effect on Properties
2-Amino-4-phenyl-3-thiophenecarbonitrile	Phenyl vs. isopropyl at C-4	Increased π-π interactions, reduced flexibility
2-Amino-4,5-dihydrothiophene-3-carbonitrile	Non-aromatic core, various substituents	Different conformation, reduced planarity
2-Amino-4-alkyl-3-thiophenecarbonitriles	Different alkyl groups at C-4	Varying degrees of lipophilicity and steric demand

The specific influence of the isopropyl group would need to be determined through direct comparative studies, but it likely represents a balance between the bulkier aryl substituents and smaller alkyl groups.

Analytical Methods for Characterization

Chromatographic Techniques

For the isolation and purification of 2-amino-4-isopropylthiophene-3-carbonitrile, several chromatographic techniques would be applicable:

• Thin-Layer Chromatography (TLC): Useful for reaction monitoring and purity assessment, typically using silica gel plates with hexane/ethyl acetate or dichloromethane/methanol solvent systems.

• Column Chromatography: Silica gel column chromatography using gradient elution with appropriate solvent systems would be effective for purification.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC would provide high-resolution separation and purity analysis, with potential detection via UV absorption at 254-280 nm.

Spectroscopic Identification

In addition to the spectroscopic characteristics described earlier, the following techniques would be valuable for structure elucidation and confirmation:

• Mass Spectrometry: Expected to show a molecular ion peak at m/z 166 corresponding to the molecular formula C₈H₁₀N₂S, with fragmentation patterns including loss of the isopropyl group and cleavage of the thiophene ring.

• Two-Dimensional NMR: Techniques such as HSQC, HMBC, and COSY would provide detailed structural information, confirming connectivity and substitution patterns.

• X-ray Crystallography: If suitable crystals can be obtained, this would provide definitive structural confirmation, as demonstrated for related compounds in the literature.

Future Research Directions

Synthetic Optimization

Further research could focus on:

• Developing more efficient and environmentally friendly synthetic routes to 2-amino-4-isopropylthiophene-3-carbonitrile.

• Exploring one-pot multicomponent reactions for streamlined synthesis.

• Investigating stereoselective approaches if chiral centers are introduced in derivatives.

Biological Evaluation

Comprehensive biological screening would be valuable to:

• Determine antimicrobial, antitumor, and anti-inflammatory activities compared to other 2-aminothiophene derivatives.

• Evaluate structure-activity relationships with systematic modifications of the isopropyl group.

• Identify potential therapeutic targets and mechanisms of action.

Material Science Applications

Future investigations could explore:

• Incorporation into conjugated polymers for electronic applications.

• Development of sensory materials utilizing the functional groups as binding sites.

• Creation of photoactive materials harnessing the electron-rich thiophene system.